2-[[(2S)-2-(Hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
2-[[(2S)-2-(Hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
Brand Name:
Vulcanchem
CAS No.:
109897-91-8
VCID:
VC0010740
InChI:
InChI=1S/C35H62N7O9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-32(43)38-30(35(44)37-25-27-49-52(47,48)50-28-26-42(2,3)4)20-18-19-24-36-29-22-23-31(41(45)46)34-33(29)39-51-40-34/h22-23,30H,5-21,24-28H2,1-4H3,(H3-,36,37,38,40,43,44,47,48)/t30-/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula:
C35H62N7O9P
Molecular Weight:
755.9 g/mol
2-[[(2S)-2-(Hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
CAS No.: 109897-91-8
Main Products
VCID: VC0010740
Molecular Formula: C35H62N7O9P
Molecular Weight: 755.9 g/mol
![2-[[(2S)-2-(Hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate - 109897-91-8](/images/no_structure.jpg)
| CAS No. | 109897-91-8 |
|---|---|
| Product Name | 2-[[(2S)-2-(Hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate |
| Molecular Formula | C35H62N7O9P |
| Molecular Weight | 755.9 g/mol |
| IUPAC Name | 2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C35H62N7O9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-32(43)38-30(35(44)37-25-27-49-52(47,48)50-28-26-42(2,3)4)20-18-19-24-36-29-22-23-31(41(45)46)34-33(29)39-51-40-34/h22-23,30H,5-21,24-28H2,1-4H3,(H3-,36,37,38,40,43,44,47,48)/t30-/m0/s1 |
| Standard InChIKey | PGROHZHFGAHXNO-PMERELPUSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)N[C@@H](CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C |
| SMILES | CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C |
| Synonyms | N-(alpha-N-palmitoyl-epsilon-N-(4-nitrobenz-2-oxa-1,3-diazole)lysine)-2-aminoethanol-N-(trimethylaminoethanol)phosphate PC 16 PC-16 PC16 |
| PubChem Compound | 194836 |
| Last Modified | Nov 11 2021 |
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